Cas no 1807196-89-9 (Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate
• CAS No: 1807196-89-9
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5010342
• Update Time: 2025-11-06

Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate

• Inchi： 1S/C13H15NO2S/c1-3-9-5-6-12(17)10(11(9)8-14)7-13(15)16-4-2/h5-6,17H,3-4,7H2,1-2H3
• InChI Key： WERDEAUCACXTTE-UHFFFAOYSA-N
• SMILES： SC1=CC=C(CC)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate

Comprehensive Overview of Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate (CAS No. 1807196-89-9)

Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate (CAS No. 1807196-89-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This ester derivative, characterized by its cyano and mercapto functional groups, offers unique reactivity and versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its role in constructing complex molecular architectures.

The compound's structure features an ethyl ester moiety, which enhances its solubility in organic solvents, making it a valuable building block in multi-step synthesis. The presence of the mercapto group (-SH) introduces thiol reactivity, enabling conjugation with electrophiles or participation in metal-catalyzed cross-coupling reactions. Meanwhile, the cyano group (-CN) contributes to its utility as a precursor for heterocyclic compounds, such as pyridines and triazoles, which are pivotal in drug discovery.

In recent years, the demand for high-purity intermediates like Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate has surged, driven by advancements in green chemistry and sustainable synthesis. Users frequently search for topics such as "eco-friendly synthesis routes" or "applications of cyanoesters in medicinal chemistry," reflecting a growing emphasis on environmental and efficiency considerations. This compound aligns with these trends, as its modular design allows for atom-economical transformations.

From a technical perspective, CAS No. 1807196-89-9 is often discussed in the context of structure-activity relationship (SAR) studies. Its molecular framework serves as a scaffold for optimizing bioactivity in target molecules, particularly in the development of enzyme inhibitors and receptor modulators. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity and structural integrity, ensuring compliance with industry standards.

Another area of interest is the compound's potential in material science. The mercapto group can form self-assembled monolayers (SAMs) on metal surfaces, which are critical for designing sensors or electronic components. Searches related to "thiol-based functional materials" or "surface modification techniques" often intersect with discussions about this compound, highlighting its interdisciplinary relevance.

Safety and handling protocols for Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate emphasize standard laboratory practices, including the use of gloves and ventilation. While not classified as hazardous under normal conditions, its cyano and thiol functionalities warrant careful storage away from oxidizing agents. These precautions align with broader industry queries about "safe handling of reactive intermediates" and "chemical storage best practices."

In summary, Ethyl 2-cyano-3-ethyl-6-mercaptophenylacetate (CAS No. 1807196-89-9) represents a multifaceted tool for synthetic chemists. Its applications span from pharmaceutical research to advanced materials, resonating with contemporary scientific priorities. As innovation continues, this compound is poised to play a pivotal role in addressing challenges across chemical and life sciences.